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Compound of Interest

Compound Name: F0045(S)

Cat. No.: B15563857

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the discovery and initial characterization
of F0045(S), a potent small-molecule inhibitor of influenza A virus hemagglutinin (HA). The
information presented is compiled from publicly available research, offering a centralized
resource for understanding its mechanism of action, binding characteristics, and antiviral

activity.

Introduction

F0045(S) is a novel antiviral compound identified as a direct inhibitor of the influenza A
hemagglutinin protein.[1][2][3] It functions by disrupting the membrane fusion process, a critical
step in the viral lifecycle, thereby preventing the release of the viral genome into the host cell.
[1][4] The discovery of F0O045(S) stemmed from a large-scale high-throughput screening effort
and represents a significant advancement in the pursuit of new therapeutic agents against
influenza.

Discovery and Screening

F0045(S) was identified from a screening of approximately 72,000 compounds. The primary
screening assay was a novel, high-throughput fluorescence polarization method designed to
identify molecules that bind to the stem region of the H1/Puerto Rico/8/1934 (H1/PR8) HA
trimer. This approach led to the identification of the FO045 scaffold as a promising hit.
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Influenza Virus Entry and Inhibition by FO045(S)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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